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Compound of Interest

Compound Name: Iopromide

Cat. No.: B1672085 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work

extends to the responsible management of all laboratory materials, including the proper

disposal of chemical compounds such as iopromide. Adherence to established disposal

procedures is not merely a regulatory obligation but a critical component of laboratory safety

and environmental stewardship. This guide provides essential, step-by-step information for the

safe and compliant disposal of iopromide, a widely used iodinated contrast agent.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling iopromide waste

are equipped with the appropriate Personal Protective Equipment (PPE), including safety

goggles, lab coats, and chemical-resistant gloves. Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Iopromide Disposal Procedure
The proper disposal of iopromide hinges on a crucial initial step: waste characterization. As a

non-ionic, water-soluble compound, pure, unused iopromide is not typically listed as a

hazardous waste. However, its classification can change depending on whether it is mixed with

other substances or exhibits hazardous characteristics.

Step 1: Waste Characterization
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It is the responsibility of the waste generator to determine if the iopromide waste is hazardous.

[1] This determination should be made in consultation with your institution's Environmental

Health and Safety (EHS) department and a licensed waste disposal contractor. The key factors

to consider are:

Purity: Is the waste pure, unused iopromide, or is it a solution containing other chemicals?

Hazardous Characteristics: Does the waste exhibit any of the four characteristics of

hazardous waste as defined by the Resource Conservation and Recovery Act (RCRA)?

Ignitability: Can it create fire under certain conditions?

Corrosivity: Does it have a pH of ≤ 2 or ≥ 12.5?[2]

Reactivity: Is it unstable and prone to explosive changes?[2]

Toxicity: Is it harmful if ingested or absorbed?[3]

Iopromide itself is not classified under a specific RCRA waste code. However, if it is mixed with

solvents or other chemicals, the entire mixture may be classified as hazardous waste.

Step 2: Segregation and Collection

Proper segregation of waste streams is paramount to ensure safety and compliance.

Non-Hazardous Iopromide Waste: If, after characterization, the iopromide waste is

determined to be non-hazardous, it should still be collected in a designated, clearly labeled,

sealed, and leak-proof container. Do not mix it with other chemical waste.

Hazardous Iopromide Waste: If the waste is determined to be hazardous, it must be

collected in a separate, compatible, and clearly labeled hazardous waste container. The label

should include the words "Hazardous Waste," the full chemical names of all components,

and the approximate percentages of each.

Step 3: On-Site Storage

Store iopromide waste containers in a designated satellite accumulation area that is secure

and away from general laboratory traffic. Ensure that incompatible waste types are not stored
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together.

Step 4: Disposal and Treatment Options

There are two primary disposal pathways for iopromide waste: incineration and, where

available, recycling.

Incineration: This is the most common method for disposing of pharmaceutical waste.[4] The

waste is sent to a licensed hazardous waste incinerator. This process destroys the chemical

structure of the iopromide.

Recycling Programs: Some manufacturers of iodinated contrast media have implemented

recycling programs. Bayer, the manufacturer of Ultravist (iopromide), has a program called

"re:contrast" in some European countries to recover iodine from residual contrast media.

While its availability in North America for research laboratories is not widespread, it is worth

inquiring with your local Bayer sales representative about any available take-back or

recycling options.

Never dispose of iopromide down the drain. While iopromide is water-soluble, its introduction

into wastewater systems contributes to the growing concern of pharmaceutical pollution in

waterways.

Quantitative Data on Disposal Options
The following table provides a general comparison of costs associated with different waste

disposal methods. It is important to note that these are estimates and the actual costs will vary

based on location, waste volume, and the specific waste management vendor.
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Disposal Method
Estimated Cost (per
pound)

Key Considerations

Non-Hazardous

Pharmaceutical Waste

Incineration

$0.20 - $0.78

Requires proper

characterization to confirm

non-hazardous status.

Hazardous Waste Incineration $0.88 - $1.25

Necessary for iopromide waste

that is characterized as

hazardous.

Recycling
Varies (Potentially lower than

incineration)

Dependent on the availability

of manufacturer programs.

May involve collection and

shipping costs.

Logical Workflow for Iopromide Disposal
The following diagram illustrates the decision-making process for the proper disposal of

iopromide waste in a laboratory setting.
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Iopromide Waste Generated

Step 1: Characterize Waste
(Consult EHS)

Is the waste hazardous?

Step 2: Collect in
Hazardous Waste Container

Yes

Step 2: Collect in
Non-Hazardous Waste Container

No

Step 3: Store in
Satellite Accumulation Area

Step 4: Evaluate Disposal Options

Recycling Program
(If available) Licensed Incineration Facility

Contact Waste Vendor for Pickup

Proper Disposal Complete

Click to download full resolution via product page

Logical workflow for the disposal of iopromide waste.
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By implementing these procedures, laboratories can ensure the safe handling and disposal of

iopromide, thereby protecting personnel, the environment, and upholding the highest

standards of scientific responsibility. Always consult your institution's specific policies and EHS

department for guidance tailored to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672085?utm_src=pdf-body
https://www.benchchem.com/product/b1672085?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/11590616_Investigations_into_the_environmental_fate_and_effects_of_iopromide_ultravist_a_widely_used_iodinated_X-ray_contrast_medium
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.pwaste.com/HW-Drugs
https://watermanaustralia.com/economics-of-waste-incineration-balancing-the-costs-and-benefits-of-a-waste-management-method/
https://www.benchchem.com/product/b1672085#iopromide-proper-disposal-procedures
https://www.benchchem.com/product/b1672085#iopromide-proper-disposal-procedures
https://www.benchchem.com/product/b1672085#iopromide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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